Cas no 2229261-35-0 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229261-35-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6128868
• PubChem ID: 165614018
• Update Time: 2025-06-13

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol
• [1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropyl]methanol
• EN300-1756316
• 2229261-35-0

• Inchi： 1S/C11H20N4O/c1-9(2,3)15-13-8(12-14-15)11(7-16)6-10(11,4)5/h16H,6-7H2,1-5H3
• InChI Key： HJXUVOYFXTUEKL-UHFFFAOYSA-N
• SMILES： OCC1(C2N=NN(C(C)(C)C)N=2)CC1(C)C

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229261-35-0)

The compound 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229261-35-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This molecule features a tetrazole ring, a cyclopropyl moiety, and a methanol functional group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a bioisostere, a concept widely discussed in drug design to improve pharmacokinetic properties.

In the context of current trends, the demand for heterocyclic compounds like 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol has surged, driven by advancements in medicinal chemistry and crop protection. The tetrazole ring, in particular, is a hot topic due to its metabolic stability and ability to mimic carboxylic acids, a feature often explored in AI-driven drug discovery platforms. This aligns with frequent search queries such as "tetrazole derivatives in drug development" or "cyclopropyl compounds in agrochemicals," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the tert-butyl group in this molecule enhances its steric hindrance, a property highly valued in catalysis and material science. The 2,2-dimethylcyclopropyl segment further contributes to its rigidity, a trait often leveraged in designing high-performance polymers. These attributes make CAS No. 2229261-35-0 a subject of interest for patents and publications, particularly in journals focusing on organic synthesis and molecular design.

Another area of exploration is the compound's potential in green chemistry. With growing emphasis on sustainable synthesis, researchers are investigating eco-friendly routes to produce 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol, addressing search trends like "green synthesis of tetrazole derivatives." Its stability under various conditions also makes it a candidate for long-acting formulations, a key focus in pharmaceutical innovation.

In summary, 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropylmethanol represents a multifaceted compound with broad applicability. Its structural complexity and functional diversity position it at the intersection of drug discovery, agrochemical development, and advanced materials, making it a compelling subject for ongoing and future research endeavors.